Cas no 945623-67-6 (N-Methyl-N-(trimethylsilyl)trifluoroacetamide-d9)

• Product Name: N-Methyl-N-(trimethylsilyl)trifluoroacetamide-d9
• CAS No: 945623-67-6
• MF: C₆H₁₂F₃NOSi
• MW: 208.301748275757
• CID: 2085168
• PubChem ID: 329761147
• Update Time: 2025-06-14

N-Methyl-N-(trimethylsilyl)trifluoroacetamide-d9 Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-(trimethylsilyl)trifluoroacetamide
• 2,2,2-trifluoro-N-methyl-N-[tris(trideuteriomethyl)silyl]acetamide
• 2,2,2-Trifluoro-N-methyl-N-(trimethylsilyl-d9)acetamide
• MSTFA-d9
• N-(Trimethyl-d9-silyl)-N-methyltrifluoroacetamide
• N-Methyl-N-(trimethyl-d9)silyltrifluoracetamide
• N-Methyl-N-(trimethyl-d9-silyl)trifluoroacetamide
• N-Methyl-N-(trimethylsilyl)trifluoroacetamide-d9
• 2,2,2-Trifluoro-N-methyl-N-[tri(methyl-d3)silyl]acetamide (ACI)
• HY-W089645S
• DTXSID50746820
• 945623-67-6
• CID 71312469
• 2,2,2-Trifluoro-N-methyl-N-{tris[(~2~H_3_)methyl]silyl}acetamide
• MSPCIZMDDUQPGJ-WVZRYRIDSA-N
• N-Methyl-N-(trimethyl-d9-silyl)trifluoroacetamide, for GC derivatization, >=94.0% (GC)
• CS-0203666

• MDL： MFCD06658770
• Inchi： 1S/C6H12F3NOSi/c1-10(12(2,3)4)5(11)6(7,8)9/h1-4H3/i2D3,3D3,4D3
• InChI Key： MSPCIZMDDUQPGJ-WVZRYRIDSA-N
• SMILES： C(=O)(C(F)(F)F)N(C)[Si](C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 199.06400
• Monoisotopic Mass: 208.12051574g/mol
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 131.0±0.0 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:78.8°F
  Degrees Celsius:26°C
  
• PSA: 20.31000
• LogP: 1.84200

N-Methyl-N-(trimethylsilyl)trifluoroacetamide-d9 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 1993C 3 / PGIII
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on N-Methyl-N-(trimethylsilyl)trifluoroacetamide-d9

N-Methyl-N-(trimethylsilyl)trifluoroacetamide-d9 (CAS No. 945623-67-6): A Comprehensive Guide to Its Properties and Applications

N-Methyl-N-(trimethylsilyl)trifluoroacetamide-d9 (abbreviated as MSTFA-d9) is a deuterated derivative of the widely used derivatization reagent N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA). With the CAS No. 945623-67-6, this compound has gained significant attention in analytical chemistry, particularly in gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy. The incorporation of deuterium (d9) enhances its utility in isotopic labeling studies, ensuring minimal interference in spectral analysis. This article delves into the chemical properties, synthetic applications, and emerging trends surrounding this versatile reagent.

The MSTFA-d9 molecule is characterized by its trimethylsilyl (TMS) and trifluoroacetamide functional groups, which play a pivotal role in derivatizing polar compounds for improved volatility and detectability. Researchers often search for "MSTFA-d9 vs. MSTFA" or "deuterated derivatization reagents" to understand its advantages over non-deuterated analogs. A key benefit is its ability to reduce background noise in GC-MS analyses, making it indispensable in metabolomics and forensic toxicology. Recent studies highlight its use in biomarker discovery and drug metabolism research, aligning with the growing demand for precision in analytical techniques.

In the context of green chemistry, MSTFA-d9 has been explored as a sustainable alternative due to its reduced waste generation compared to traditional derivatization methods. Searches like "eco-friendly derivatization reagents 2024" reflect this trend. Additionally, its stability under various pH conditions and thermal resistance make it a reliable choice for high-throughput laboratories. The compound’s deuterium labeling efficiency is another hot topic, with queries such as "how to optimize deuterium incorporation in MSTFA-d9" frequently appearing in scientific forums.

The pharmaceutical industry has also adopted MSTFA-d9 for quality control and impurity profiling. Its role in HPLC-MS and LC-MS/MS workflows is underscored by its compatibility with aqueous and organic solvents. Recent advancements in automated sample preparation have further boosted its adoption, addressing the need for high-throughput screening in drug development. Keywords like "MSTFA-d9 in pharmaceutical analysis" and "deuterated reagents for HPLC" are gaining traction, reflecting its expanding applications.

Looking ahead, the demand for isotopically labeled reagents like MSTFA-d9 is expected to rise, driven by advancements in precision medicine and environmental monitoring. Its unique properties position it as a critical tool for researchers tackling complex analytical challenges. By staying updated on "latest derivatization techniques 2024" and "MSTFA-d9 synthesis protocols", scientists can leverage its full potential in cutting-edge research.